![molecular formula C8H8N2O2S B1626841 (6-Methylimidazo[2,1-b][1,3]thiazol-3-yl)acetic acid CAS No. 68347-90-0](/img/structure/B1626841.png)
(6-Methylimidazo[2,1-b][1,3]thiazol-3-yl)acetic acid
Overview
Description
“(6-Methylimidazo[2,1-b][1,3]thiazol-3-yl)acetic acid” is a chemical compound with the CAS Number: 68347-90-0 . It has a molecular weight of 196.23 . The compound is a powder at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H8N2O2S/c1-5-3-10-6 (2-7 (11)12)4-13-8 (10)9-5/h3-4H,2H2,1H3, (H,11,12) . This indicates that the compound contains a total of 22 bonds, including 14 non-H bonds, 10 multiple bonds, 2 rotatable bonds, 1 double bond, and 9 aromatic bonds . It also contains 2 five-membered rings, 1 eight-membered ring, 1 aliphatic carboxylic acid, 1 hydroxyl group, 1 Imidazole, and 1 Thiazole .Physical And Chemical Properties Analysis
“(6-Methylimidazo[2,1-b][1,3]thiazol-3-yl)acetic acid” is a powder at room temperature . It has a melting point of 165-166°C .Scientific Research Applications
Cytotoxic Activity
Compounds bearing imidazo[2,1-b]thiazole scaffolds, such as “(6-Methylimidazo[2,1-b][1,3]thiazol-3-yl)acetic acid”, have been synthesized and tested for their cytotoxicity against human cancer cell lines, including HepG2 and MDA-MB-231 . The results indicated that these compounds have potential as inhibitors against certain types of cancer .
Anticancer Therapy
In the last few decades, anticancer therapy has made significant progress, especially with the approval of a few small-molecule inhibitors . Compounds bearing imidazo[2,1-b]thiazole scaffolds have been the focus of extensive interest due to their potential as anticancer agents .
Antifungal Properties
Imidazo[2,1-b]thiazole scaffolds have been found to exhibit broad spectrum of pharmacological activities, including antifungal properties . This makes them potential candidates for the development of new antifungal drugs .
Antibacterial Properties
Compounds bearing imidazo[2,1-b]thiazole scaffolds have also been found to exhibit antibacterial properties . This suggests their potential use in the development of new antibacterial drugs .
Anti-inflammatory Properties
Imidazo[2,1-b]thiazole scaffolds have been found to exhibit anti-inflammatory properties . This suggests their potential use in the development of new anti-inflammatory drugs .
Antihypertensive Properties
Compounds bearing imidazo[2,1-b]thiazole scaffolds have been found to exhibit antihypertensive properties . This suggests their potential use in the development of new antihypertensive drugs .
Safety and Hazards
The compound has been assigned the GHS07 pictogram . The hazard statements associated with it are H302, H315, H319, and H335 . The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
Mechanism of Action
- The primary target of this compound is not explicitly mentioned in the literature I found. However, it belongs to the class of imidazothiazoles, which have been studied for their diverse biological activities .
- For example, some imidazothiazoles have been reported to inhibit indolamine 2,3-dioxygenase 1 (IDO1) and demonstrate anti-inflammatory and cytotoxic effects .
Target of Action
Mode of Action
Result of Action
properties
IUPAC Name |
2-(6-methylimidazo[2,1-b][1,3]thiazol-3-yl)acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N2O2S/c1-5-3-10-6(2-7(11)12)4-13-8(10)9-5/h3-4H,2H2,1H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CTNHTIHQPGDYJK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN2C(=CSC2=N1)CC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30499206 |
Source
|
| Record name | (6-Methylimidazo[2,1-b][1,3]thiazol-3-yl)acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30499206 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
68347-90-0 |
Source
|
| Record name | (6-Methylimidazo[2,1-b][1,3]thiazol-3-yl)acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30499206 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-{6-methylimidazo[2,1-b][1,3]thiazol-3-yl}acetic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(6-Nitrobenzo[d]thiazol-2-yl)ethanone](/img/structure/B1626763.png)
![1H-Pyrrolo[2,3-b]pyridine-1-ethanol](/img/structure/B1626767.png)
![3-mercapto-7H-benzo[de]anthracen-7-one](/img/structure/B1626770.png)
